Cas no 69739-16-8 (cefodizime)

Cefdizime sodium has been widely used in clinic due to its dual properties of antibacterial and immune regulation. It can change the plant hemagglutinin like structure of bacterial cell wall, thus enhancing the bactericidal ability of human neutrophils and monocytes in vitro, affecting lymphocytes, enhancing delayed allergic reaction, regulating the production of two cytokines related to the inflammatory process, namely tumor necrosis factor (TNF) and interleukin (IL) - 1, To rebuild the function of IL-1 production in chronically infected and immunosuppressed mice< Br>

cefodizime structure

Product Name:cefodizime

CAS No:69739-16-8

Molecular Formula:C₂₀H₂₀N₆O₇S₄

Molecular Weight:584.66

CID:59008

PubChem ID:5361871

cefodizime Properties

Names and Identifiers

- cefodizime
- cefodizime sodium
- (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cefodizime acid
- [6R-[6Α,7Β(Z)]]-7-[[(2NINO-4-THIAZOLY1)(METHOXYIMINO)ACETYL]AMINO]-3-[[[5-(CARBOXY METHYL)-4-METHYL-2-THIAZOLYL]THIO METHYL]-8-OXO-5 THIA-1AZABICYCLO[4.2.0]OCT-2-ENE-2 CARBOXYLIC ACID
- CDZM
- Cefodizima
- Cefodizimum
- Cefodizme
- Diezime
- Modivid
- 7-(((2-Amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-2-thiazolyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- HR 221 [AS SODIUM]
- AKOS040741529
- DB13470
- CEFODIZIME [INN]
- Cefodizima [INN-Spanish]
- THR-221 FREE ACID
- S-77-1221-B FREE ACID
- EX-A1379
- 7-[[(2E)-2-(2-Amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- CHEBI:63214
- HY-108402
- THR 221
- HR 221
- MFCD00864926
- CEFODIZIME [WHO-DD]
- S-77-1221B
- EC 700-301-3
- Z31298J4HQ
- CEFODIZIME DISODIUM
- (6R,7R)-7-(((2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- BDBM50422690
- D07643
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[[5-(carboxymethyl)-4-methyl-2-thiazolyl]thio]methyl]-8-oxo-, (6R,7R)-
- THR-221
- (6R,7R)-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanyl}methyl)-7-{[(2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 7-{[(22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanyl}methyl)-3,4-didehydrocepham-4-carboxylic acid
- (6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-3-(((5-(carboxymethyl)-4-methyl-2-thiazolyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid 7(sup 2)-(Z)-(O-methyloxime)
- SCHEMBL151101
- S-77-1221-B
- Timecef
- THR 221 FREE ACID
- S 77 1221 B [AS SODIUM]
- Cefodizime [INN:BAN]
- CHEMBL2303613
- 69739-16-8
- UNII-Z31298J4HQ
- 97180-26-2
- HR-221 [As Sodium]
- 1ST12029
- (6R,7R)-7-{[(22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanyl}methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cefodizime (INN)
- THR-221 [As Sodium]
- (E)-Cefodizime (>80%)
- Neucef
- CS-0028575
- HR-221 FREE ACID
- DTXSID2022757
- CEFODIZIME [MI]
- J-700161
- HR 221 FREE ACID
- (6R,7R)-7-({(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-[(methyloxy)imino]acetyl}amino)-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]thio}methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- THR 221 [AS SODIUM]
- CEF;CDZ
- S-771221B [As Sodium]
- S 77 1221 B FREE ACID
- s5235
- Cefodizimum [INN-Latin]
- Cefodizime Sodium [JAN]
- S 77-1221B
- HR-221
- S 77 1221 B (AS SODIUM)
- Cefodizima (INN-Spanish)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[[5-(carboxymethyl)-4-methyl-2-thiazolyl]thio]methyl]-8-oxo-, [6R-[6a,7b(E)]]-
- (6R,7R)-7-(((22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl)amino)-3-((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanylmethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-7-(((2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- DTXCID902757
- J01DA25
- HR221
- THR 221 (AS SODIUM)
- HR 221 (AS SODIUM)
- 7-(((22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-3,4-didehydrocepham-4-carboxylic acid
- Cefodizimum (INN-Latin)
- (6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-3-(((5-(carboxymethyl)-4-methyl-2-thiazolyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic Acid 7(sup2)-(Z)-(O-methyloxime)
- +Expand
- MDL： MFCD00864926
- InChIKey： XDZKBRJLTGRPSS-BGZQYGJUSA-N
- Inchi： InChI=1S/C20H20N6O7S4/c1-7-10(3-11(27)28)37-20(22-7)36-5-8-4-34-17-13(16(30)26(17)14(8)18(31)32)24-15(29)12(25-33-2)9-6-35-19(21)23-9/h6,13,17H,3-5H2,1-2H3,(H2,21,23)(H,24,29)(H,27,28)(H,31,32)/b25-12-/t13-,17-/m1/s1
- SMILES： CC1=C(SC(SCC2=C(N3C([C@@H](NC(/C(/C4=CSC(N4)=N)=N\OC)=O)[C@H]3SC2)=O)C(O)=O)=N1)CC(O)=O

Computed Properties

Exact Mass: 584.02800
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 11
Monoisotopic Mass: 584.028
Heavy Atom Count: 37
Complexity: 1030
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 14
Surface Charge: 0
Topological Polar Surface Area: 305A^2

Experimental Properties

LogP: 1.90870
PSA: 304.48000
Refractive Index: 1.851
Melting Point: 204-223°C
pka: pK1 2.85; pK2 3.37; pK3 4.18(at 25℃)
Specific Rotation: D25 -55.9°
Density: 1.86

cefodizime Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01CCZ0-25mg	5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[[5-(carboxymethyl)-4-methyl-2-thiazolyl]thio]methyl]-8-oxo-, (6R,7R)-	69739-16-8	97%(HPLC)	25mg	$53.00	2024-04-21
A2B Chem LLC	AW55500-5mg	5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[[5-(carboxymethyl)-4-methyl-2-thiazolyl]thio]methyl]-8-oxo-, (6R,7R)-	69739-16-8	99%	5mg	$26.00
Aaron	AR01CD7C-200mg	5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[[5-(carboxymethyl)-4-methyl-2-thiazolyl]thio]methyl]-8-oxo-, (6R,7R)-	69739-16-8	97%	200mg	$11.00
abcr	AB509318-25mg	Cefodizime; .	69739-16-8		25mg	€98.10
ChemScence	CS-0028575-10mg	Cefodizime	69739-16-8	≥97.0%	10mg	$50.0	2022-04-26
DC Chemicals	DC28229-100mg	Cefodizime	69739-16-8	>98%	100mg	$295.0	2023-09-15
Key Organics Ltd	KS-1461-1MG	Cefodizime	69739-16-8	>97%	1mg	£36.00	2023-09-08
MedChemExpress	HY-108402-10mM*1mLinDMSO	Cefodizime	69739-16-8	≥97.0%	10mM*1mLinDMSO	￥550	2022-05-18
S e l l e c k ZHONG GUO	S5235-25mg	Cefodizime	69739-16-8	99.88%	25mg	¥794.88	2023-09-15
TRC	C242865-25mg	Cefodizime	69739-16-8		25mg	$ 63.00	2023-09-08

cefodizime Synthesis

cefodizime Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:69739-16-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:69739-16-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

cefodizime Related Literature

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Samuel Habib,Florent Larnaud,Emmanuel Pfund,Teresa Mena Barragán,Thierry Lequeux,Carmen Ortiz Mellet,Peter G. Goekjian,David Gueyrard Org. Biomol. Chem., 2014,12, 690-699
2. Hydrogen storage properties and neutron scattering studies of Mg2(dobdc)—a metal–organic framework with open Mg2+adsorption sites†‡

Craig M. Brown,Sachin Chavan,Silvia Bordiga Chem. Commun., 2011,47, 1157-1159
3. Microfluidic integration of substantially round glass capillaries for lateral patch clamping on chip

Wee-Liat Ong,Kum-Cheong Tang,Ajay Agarwal,Ranganathan Nagarajan,Lian-Wee Luo,Levent Yobas Lab Chip, 2007,7, 1357-1366
4. Correction: Mono- and tri-ester hydrogenolysis using tandem catalysis. Scope and mechanism

Tracy L. Lohr,Zhi Li,Rajeev S. Assary,Tobin J. Marks Energy Environ. Sci., 2017,10, 2042-2042
5. Front cover

Polym. Chem., 2022,13, 5275-5276
6. Synthesis of a Golgi-targeting fluorescent probe for the selective detection of chloride anions†

Min Yuan,Jinhui Hu,Wen-Hua Chen Org. Biomol. Chem., 2023,21, 5732-5736
7. A Pyrone Strategy for the Synthesis of 3-Acyltetramic Acids

J. Chem. Res. (S), 1999, 250-251
8. European Analytical Column 17

Anal. Proc., 1992,29, 90-90
9. Photo-responsive bio-inspired adhesives: facile control of adhesion strength via a photocleavable crosslinker†

Minkyu Kim,Hoyong Chung Polym. Chem., 2017,8, 6300-6308
10. Ultrathin amorphous cobalt–vanadium hydr(oxy)oxide catalysts for the oxygen evolution reaction†

Juzhe Liu,Yongfei Ji,Jianwei Nai,Xiaogang Niu,Lin Guo Energy Environ. Sci., 2018,11, 1736-1741

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